3-Methylfuran-2-carbonyl chloride
Cat. No. B1596852
M. Wt: 144.55 g/mol
InChI Key: DFXNZMRXFMWEGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:3][c:4]1[c:5]([C:9](=[O:10])[Cl:11])[o:6][cH:7][cH:8]1.[NH4+:1].[OH-:2]>>[NH2:1][C:9]([c:5]1[c:4]([CH3:3])[cH:8][cH:7][o:6]1)=[O:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccoc1C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1ccoc1C(N)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
